Cas no 29660-68-2 (Dimethylphenyl diphenyl phosphate)

• Product Name: Dimethylphenyl diphenyl phosphate
• CAS No: 29660-68-2
• MF: C₂₀H₁₉O₄P
• MW: 354.336226701736
• CID: 272433
• PubChem ID: 179445
• Update Time: 2025-11-02

Dimethylphenyl diphenyl phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,dimethylphenyl diphenyl ester
• 2,3-dimethylphenyl diphenyl phosphate
• Diphenyl xylyl phosphate
• Phosflex 90
• (2,3-dimethylphenyl) diphenyl phosphate
• DTXSID7075212
• Disflamoll XDP
• 25155-24-2
• Phosphoric acid, dimethylphenyl diphenyl ester
• phenyl xylyl phosphate
• EINECS 249-759-1
• Di-(phenyl)-xylenylphosphat
• NS00028744
• 29660-68-2
• SCHEMBL234314
• Dimethylphenyl diphenyl phosphate

• Inchi： 1S/C20H19O4P/c1-16-10-9-15-20(17(16)2)24-25(21,22-18-11-5-3-6-12-18)23-19-13-7-4-8-14-19/h3-15H,1-2H3
• InChI Key： FSBFENGFYVITPO-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 354.10217
• Monoisotopic Mass: 354.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 416°C at 760 mmHg
• Flash Point: 218.9°C
• Refractive Index: 1.584
• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on Dimethylphenyl diphenyl phosphate

Dimethylphenyl Diphenyl Phosphate: Properties, Applications, and Market Insights

Dimethylphenyl diphenyl phosphate (CAS No. 29660-68-2) is a versatile organophosphate compound widely used in industrial applications. This chemical is known for its excellent flame-retardant properties, making it a popular choice in the manufacturing of plastics, resins, and other polymer-based materials. The compound's unique molecular structure, which combines dimethylphenyl and diphenyl phosphate groups, contributes to its thermal stability and compatibility with various substrates.

One of the key advantages of dimethylphenyl diphenyl phosphate is its ability to act as a plasticizer while simultaneously providing flame resistance. This dual functionality has made it a preferred additive in the production of flexible PVC, wire and cable coatings, and electronic components. Recent studies have shown that this compound offers superior performance compared to traditional halogenated flame retardants, aligning with the growing demand for eco-friendly additives in the materials science sector.

The global market for flame retardant chemicals has seen significant growth in recent years, driven by stringent fire safety regulations and increasing awareness about material safety. Dimethylphenyl diphenyl phosphate has gained particular attention in this context, as manufacturers seek alternatives to brominated flame retardants that may pose environmental concerns. Industry analysts project steady demand growth for this compound, especially in the construction and electronics sectors, where fire safety standards continue to evolve.

From a technical perspective, 29660-68-2 exhibits excellent thermal stability with a decomposition temperature above 300°C. This property makes it suitable for applications requiring high-temperature processing. The compound's low volatility and good compatibility with various polymer systems contribute to its widespread use in engineering plastics and thermoset resins. Recent innovations have focused on optimizing its performance in specific applications, such as improving its migration resistance in flexible materials.

Environmental considerations have become increasingly important in the selection of chemical additives. Dimethylphenyl diphenyl phosphate has been the subject of various eco-toxicity studies, with research indicating favorable environmental profiles compared to some alternative flame retardants. This aspect has become particularly relevant as industries move toward green chemistry principles and circular economy models. The compound's stability under normal use conditions and its potential for recycling in polymer systems make it an attractive option for sustainable material development.

In the electronics industry, where miniaturization and higher performance demands continue to drive innovation, dimethylphenyl diphenyl phosphate plays a crucial role in ensuring the safety of components without compromising electrical properties. Its use in printed circuit boards and electronic encapsulants has been particularly noteworthy, offering both flame retardancy and good dielectric characteristics. As the Internet of Things (IoT) expands and electronic devices become more pervasive, the demand for reliable flame retardants like 29660-68-2 is expected to grow correspondingly.

Research and development efforts surrounding dimethylphenyl diphenyl phosphate have focused on enhancing its performance characteristics while maintaining compliance with evolving regulatory standards. Recent studies have explored synergistic combinations with other additives to achieve improved flame retardant efficiency at lower loading levels. These advancements have opened new possibilities for the compound's application in high-performance materials and specialty coatings, further expanding its market potential.

The synthesis and production of dimethylphenyl diphenyl phosphate have seen technological improvements aimed at increasing yield and purity while reducing environmental impact. Modern manufacturing processes emphasize atom efficiency and waste minimization, aligning with the chemical industry's sustainability goals. These process optimizations have contributed to the compound's competitive position in the global market for specialty chemicals.

Looking ahead, the future of dimethylphenyl diphenyl phosphate appears promising as industries continue to prioritize fire safety alongside environmental responsibility. The compound's unique combination of properties positions it well to meet the challenges of emerging applications in electric vehicle components, energy storage systems, and advanced building materials. As material science advances and regulatory landscapes evolve, 29660-68-2 is likely to remain an important tool for engineers and formulators seeking effective flame retardant solutions.

For professionals seeking detailed technical information about dimethylphenyl diphenyl phosphate, numerous resources are available covering its physical properties, handling guidelines, and application techniques. The compound's material safety data sheet provides essential information for safe handling, while technical bulletins from manufacturers offer valuable insights into formulation strategies and performance optimization in various polymer systems.